3-Bromo-5,6-difluoro-2-methoxyaniline
Overview
Description
3-Bromo-5,6-difluoro-2-methoxyaniline (3Br5,6D2M) is a fluorinated aromatic amine that has been studied for its unique properties and applications in scientific research. It has a wide range of applications in organic synthesis, as a precursor to other compounds, and in the development of new pharmaceuticals. 3Br5,6D2M has a high degree of solubility in organic solvents, and its stability in aqueous solutions makes it an ideal choice for a variety of research experiments.
Scientific Research Applications
Synthesis and Chemical Transformations
- 2,2,3-Tribromopropanal, a once-neglected chemical, has been utilized for transforming 4-nitro- and 4-methoxyanilines into 3-bromo-6-nitroquinolines and 3-bromo-6-methoxyquinolines, which can then be further converted into 3-bromoquinolin-6-ols with additional substituents at positions 7 and 8 (Lamberth et al., 2014).
- A study detailed the efficient synthesis of 5-bromo-2-methoxy-6-methylaminopyridine-3carboxylic acid, a component of a potent dopamine D2, D3, and serotonin-3 receptors antagonist (Hirokawa et al., 2000).
- The synthesis of a series of 5-bromo[5,5-dibromo]-4-methoxy-1,1,1-trihalo-3-alken-2-ones and their applications in heterocyclic synthesis were reported, highlighting their utility in chemical transformations (Martins, 2002).
Spectroscopic and Structural Studies
- N-(3,5-dihalogenosalicylidene)-2-methoxyaniline crystals were prepared and investigated for their structural and luminescence properties in the solid state, revealing differences in fluorescence based on halogen substitution (Tsuchimoto et al., 2016).
Synthesis in Ionic Liquid
- A method for synthesizing 2-bromo-4-methoxyaniline in ionic liquid was introduced, showcasing an environmentally friendly approach with high yield and purity, and demonstrating the reusability of ionic liquid in this context (Ding Yu-fei, 2011).
properties
IUPAC Name |
5-bromo-2,3-difluoro-6-methoxyaniline |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6BrF2NO/c1-12-7-3(8)2-4(9)5(10)6(7)11/h2H,11H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GUTZQGMBJXHFHK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C(=C1N)F)F)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6BrF2NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
238.03 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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